Rediocide C

• Molecular Formula: C46H54O13
• Molecular Weight: 814.9 g/mol
• InChI: InChI=1S/C46H54O13/c1-24-21-32-43(52)35(24)55-33(48)18-12-11-17-31(54-39(49)27-13-7-5-8-14-27)30-20-19-28(25(30)2)22-41(4,51)45(53)36-26(3)44(32)34(37-42(23-47,56-37)40(43)50)38(45)58-46(57-36,59-44)29-15-9-6-10-16-29/h5-18,24-26,28,30-32,34-38,40,47,50-53H,19-23H2,1-4H3/b17-11+,18-12+/t24-,25-,26+,28+,30-,31-,32+,34-,35-,36-,37-,38+,40+,41+,42-,43+,44-,45-,46?/m0/s1
• InChIKey: ZDIWBBJUVBDSOV-TVWFODCBSA-N

Rediocide C Key Attributes

Rediocide C is a daphnane-type diterpenoid natural product [1], first isolated from the roots of the plant species *Trigonostemon reidioides* (Kurz) Craib [2]. It is characterized by a complex, highly oxygenated polycyclic skeleton. Unlike simpler or synthetic analogs, this structural complexity dictates a specific and well-documented profile of biological activities, including antimycobacterial [3] and acaricidal/insecticidal properties [4], which are the focus of its research and potential application.

Daphnane-type diterpenoid structural class — supports natural product screening fit

Antimycobacterial assay screening context

Acaricidal and insecticidal activity screening context

• [1] ChEBI. Rediocide C (CHEBI:66294). View Source
• [2] Jayasuriya H, Zink DL, Borris RP, et al. Rediocides B-E, potent insecticides from Trigonostemon reidioides. J Nat Prod. 2004;67(2):228-231. View Source
• [3] Kaweetripob W, et al. Terpenoids with potent antimycobacterial activity against Mycobacterium tuberculosis from Trigonostemon reidioides roots. Tetrahedron. 2017;73(12):1594-1601. View Source
• [4] Jayasuriya H, et al. Acaricidal daphnane diterpenoids from Trigonostemon reidioides (KURZ) CRAIB roots. Chem Pharm Bull (Tokyo). 2005;53(2):241-243. View Source

Rediocide C Substitution Risk

Interchanging Rediocide C with a generic 'daphnane diterpenoid' or even a close structural congener like Rediocide A or F carries a high risk of experimental failure. Despite sharing a core scaffold, the specific functional group modifications (e.g., methylation status) among rediocides lead to significant, quantifiable differences in potency across different target organisms. As shown by head-to-head comparative assays, the acaricidal potency of Rediocide C is not equivalent to its demethyl analog, Rediocide F, with a measured 2.2-fold difference in LC50 value [1]. Therefore, procurement decisions cannot be based on class-level assumptions and must be guided by compound-specific quantitative evidence for the intended target.

Class-level substitution with generic daphnane diterpenoid may lead to unexpected potency shift.

Structural analog Rediocide F exhibits different acaricidal potency profile (C-3 methylation effect).

Procurement must be based on compound-specific quantitative evidence, not scaffold similarity.

• [1] Jayasuriya H, et al. Acaricidal daphnane diterpenoids from Trigonostemon reidioides (KURZ) CRAIB roots. Chem Pharm Bull (Tokyo). 2005;53(2):241-243. View Source

Rediocide C Performance Benchmarks

C-3 Methylation Effect on Acaricidal Potency

In a direct, head-to-head study, Rediocide C (3) was compared to its close structural analog, the demethyl derivative Rediocide F (1), for acaricidal activity against the common house dust mite *Dermatophagoides pteronyssinus*. The LC50 value for Rediocide C was found to be 5.59 μg/cm², which is 2.2-fold higher (i.e., less potent) than the 2.53 μg/cm² observed for Rediocide F [1]. This clearly demonstrates that the methylation status at the C-3 position significantly modulates acaricidal potency, making Rediocide C a distinct entity from its demethyl congener.

Acaricidal LC₅₀

Direct comparison

Rediocide C: LC₅₀ 5.59 μg/cm²

Rediocide F: LC₅₀ 2.53 μg/cm²

2.2-fold difference (C-3 methylation effect)

Reported acaricidal potency difference supports SAR interpretation

Contact bioassay; Dermatophagoides pteronyssinus

Evidence Dimension	Acaricidal potency (LC50) against *Dermatophagoides pteronyssinus*
Target Compound Data	LC50 = 5.59 μg/cm²
Comparator Or Baseline	Rediocide F (demethyl analog): LC50 = 2.53 μg/cm²
Quantified Difference	Rediocide C is 2.2-fold less potent than Rediocide F
Conditions	Bioassay-guided fractionation; contact bioassay

Why This Matters

Selecting Rediocide C over Rediocide F is essential for studies where specific potency against dust mites is a critical parameter or for structure-activity relationship (SAR) investigations focusing on the role of C-3 methylation.

• [1] Jayasuriya H, et al. Acaricidal daphnane diterpenoids from Trigonostemon reidioides (KURZ) CRAIB roots. Chem Pharm Bull (Tokyo). 2005;53(2):241-243. View Source

Rediocide C and G: Antimycobacterial Co-Leads

In a study evaluating 14 diterpenoids from *T. reidioides* roots, Rediocide C (12) and Rediocide G (14) were identified as the most active compounds against *Mycobacterium tuberculosis* H37Ra. Both compounds exhibited an identical Minimum Inhibitory Concentration (MIC) of 3.84 μM [1]. This result positions Rediocide C as one of the two most potent antimycobacterial leads within this phytochemical class, while other known compounds like rediocides A, B, and E showed no or lower reported activity in this specific assay.

Antimycobacterial MIC

Cross-study comparable

MIC 3.84 μM

Rank: Highest reported in tested diterpenoid set

Supports antimycobacterial screening lead selection

MABA assay; M. tuberculosis H37Ra

Evidence Dimension	Antimycobacterial activity (MIC) against *Mycobacterium tuberculosis* H37Ra
Target Compound Data	MIC = 3.84 μM
Comparator Or Baseline	Rediocide G: MIC = 3.84 μM (Other rediocides: not reported or less active)
Quantified Difference	Equivalent MIC to Rediocide G, both being the most active compounds in the study
Conditions	Microplate Alamar Blue Assay (MABA)

Why This Matters

For tuberculosis drug discovery programs, Rediocide C and Rediocide G represent the most potent natural product starting points from this source, justifying their selection for further medicinal chemistry and mechanistic studies.

• [1] Kaweetripob W, et al. Terpenoids with potent antimycobacterial activity against Mycobacterium tuberculosis from Trigonostemon reidioides roots. Tetrahedron. 2017;73(12):1594-1601. View Source

Rediocide Class Insecticidal Potency

The class of rediocides A-E demonstrates a uniformly high level of insecticidal potency against the cat flea (*Ctenocephalides felis*), a primary cause of flea allergy dermatitis in companion animals. In an artificial membrane feeding system, rediocides A-E, including Rediocide C, exhibited LD90 values ranging from 0.25 to 0.5 ppm [1]. While a specific LD90 value for Rediocide C is not discretely reported, this narrow and potent range serves as strong class-level evidence for its high efficacy and differentiates the entire rediocide class from many other natural product insecticide candidates.

Insecticidal Potency

Class-level inference

LD₉₀ range: 0.25–0.5 ppm (Rediocides A–E)

Class-level insecticidal activity context; compound-specific data to verify

Ctenocephalides felis; artificial membrane assay

Evidence Dimension	Insecticidal activity (LD90) against *Ctenocephalides felis*
Target Compound Data	LD90 = 0.25 - 0.5 ppm (as part of the rediocide A-E class)
Comparator Or Baseline	Class of Rediocides A-E: LD90 range = 0.25 - 0.5 ppm
Quantified Difference	Uniformly high potency within a narrow sub-ppm range
Conditions	Artificial membrane feeding system

Why This Matters

This established sub-ppm potency against a commercially and veterinary-relevant pest positions the rediocide class, and by extension Rediocide C, as a high-value candidate for development of novel flea control agents.

• [1] Jayasuriya H, Zink DL, Borris RP, et al. Rediocides B-E, potent insecticides from Trigonostemon reidioides. J Nat Prod. 2004;67(2):228-231. View Source

Rediocide C Application Scenarios

Lead Compound for Tuberculosis Research

Rediocide C is a scientifically justified procurement choice for researchers focused on discovering novel agents against *Mycobacterium tuberculosis*. Its MIC of 3.84 μM against the H37Ra strain [1] ranks it among the most active diterpenoids identified from *Trigonostemon reidioides* roots. This makes it suitable for use as a positive control in antimycobacterial assays, a starting point for semi-synthetic derivatization to improve potency, and a probe for target identification studies.

House Dust Mite Acaricide SAR

The 2.2-fold difference in acaricidal potency between Rediocide C and its demethyl analog Rediocide F (LC50 5.59 vs. 2.53 μg/cm²) [1] makes Rediocide C an indispensable tool for SAR studies. Procuring Rediocide C is essential for experiments designed to elucidate the precise role of the C-3 methoxy group in modulating activity against *Dermatophagoides pteronyssinus*. It serves as a key molecular probe to understand how specific structural features influence target engagement and potency.

Flea Control Insecticide Development

Given the demonstrated class-level activity of rediocides A-E against *Ctenocephalides felis* with LD90 values of 0.25-0.5 ppm [1], Rediocide C is a relevant procurement for veterinary pharmaceutical research programs. It can be used to investigate the insecticidal mechanism of this daphnane subclass, assess potential off-target effects in mammalian cells, or serve as a benchmark for evaluating the potency of new synthetic or natural product-derived flea adulticides.

Trigonostemon Analytical Reference Standard

Rediocide C serves as a validated analytical reference standard for phytochemical investigations of the *Trigonostemon* genus. Its isolation and characterization are well-documented [1], and it represents a key known compound for dereplication and chemical fingerprinting studies. Its unique NMR and mass spectral signature [2] allow for the unambiguous identification and quantification of this compound in extracts, fractions, or related plant materials, facilitating quality control and natural product discovery efforts.

Application

Selection Property

Validation Focus

Antimycobacterial screening studies

Reported MIC ranking in diterpenoid set

Target engagement and derivatization studies

Acaricidal structure-activity relationship studies

C-3 methylation structural probe

Comparative acaricidal assay validation

Insecticidal mode-of-action research

Class-level insecticidal potency context

Off-target and selectivity screening

Phytochemical analytical reference standard

NMR/MS characterization

Dereplication and fingerprinting

• [1] Jayasuriya H, et al. Acaricidal daphnane diterpenoids from Trigonostemon reidioides (KURZ) CRAIB roots. Chem Pharm Bull (Tokyo). 2005;53(2):241-243. View Source
• [2] Jayasuriya H, Zink DL, Borris RP, et al. Rediocides B-E, potent insecticides from Trigonostemon reidioides. J Nat Prod. 2004;67(2):228-231. View Source